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Compound of Interest

Compound Name: Penta-2,4-diene-1-thiol

Cat. No.: B15469491

To our valued researchers, scientists, and drug development professionals,

Our comprehensive search for commercially available Penta-2,4-diene-1-thiol and associated
technical data has indicated that this compound is not readily available from commercial
chemical suppliers. The CAS number for this compound is 55317-82-3.[1] While a listing for
"PENTA-2,4-DIENE-1-THIOL" from a supplier named BenchChem has been noted, further
details regarding product specifications, availability, and technical data sheets could not be
obtained.[2]

Consequently, the creation of an in-depth technical guide or whitepaper that meets the core
requirements of summarizing quantitative data, providing detailed experimental protocols, and
visualizing specific signaling pathways involving Penta-2,4-diene-1-thiol is not feasible at this
time due to the absence of foundational information in the public domain.

The following information, while not specific to Penta-2,4-diene-1-thiol, provides a general
overview of the properties and potential roles of thiol-containing compounds in biological
systems, which may be of interest to your research.

General Properties of Thiols

Thiols are organic compounds that contain a sulfhydryl (-SH) group. The presence of this
functional group imparts several key chemical properties:

» Nucleophilicity: The sulfur atom in the thiol group is a strong nucleophile, allowing it to
participate in a variety of chemical reactions, including Michael additions and nucleophilic
substitutions.
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e Redox Activity: Thiols can be readily oxidized to form disulfides (R-S-S-R) and other oxidized
sulfur species. This reversible oxidation-reduction is a cornerstone of their function in
biological systems.

o Metal Ligation: The soft nature of the sulfur atom allows for strong coordination with various
metal ions.

Potential Roles of Thiols in Signhaling and Drug
Development

Thiol-containing molecules play critical roles in a multitude of cellular processes and are a
focus of interest in drug development.

Thiol-Based Redox Signaling

Reactive oxygen species (ROS) are natural byproducts of cellular metabolism and can act as
signaling molecules by modifying the redox state of proteins.[3] Cysteine residues, which
contain a thiol group, are particularly susceptible to oxidation, and the reversible modification of
these residues can alter protein structure and function.[3] This "thiol-based redox signaling" is
integral to regulating processes such as:

Gene expression[3]

Transcription[3]

Epigenetics[3]

Chromatin remodeling[3]

Glutathione, thioredoxins, and glutaredoxins are key players in maintaining the cellular thiol-
disulfide balance and are crucial for proper nuclear function.[3]

Thiol-Ene Chemistry in Peptide Science

The "thiol-ene" reaction, a radical-mediated addition of a thiol to an alkene, has found broad
applications in peptide and protein science.[4] This type of "click" chemistry is highly efficient
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and can be performed under aqueous conditions, making it suitable for modifying biological
molecules.[4] Applications include:

o Peptide Macrocyclization: Creating cyclic peptides which can have enhanced stability and
biological activity.[4]

e Glycosylation and Lipidation: Attaching sugar or lipid moieties to peptides and proteins to
study their function or improve their therapeutic properties.[4]

Thiol Isomerases in Thrombosis

Protein disulfide isomerase (PDI) and other thiol isomerases are essential for the proper
formation of blood clots (thrombus formation).[5] These enzymes are secreted from platelets
and endothelial cells and are involved in the redox reactions necessary for platelet aggregation
and fibrin generation.[5]

Hypothetical Signaling Pathway Involving a Thiol-
Containing Compound

The following diagram illustrates a generalized signaling pathway where a hypothetical thiol-
containing compound could modulate a cellular response. This is a conceptual representation
and is not based on experimental data for Penta-2,4-diene-1-thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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